Azide-SS-biotin
Azide-SS-biotin
Azide-SS-biotin is a cleavable biotinylation reagent for labeling alkyne-containing biomolecules using click chemistry. The azide group reacts with alkynes to form a stable triazole linkage. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label.
Brand Name:
Vulcanchem
CAS No.:
1620523-64-9
VCID:
VC0520183
InChI:
InChI=1S/C14H24N6O2S3/c15-20-17-6-8-25-24-7-5-16-12(21)4-2-1-3-11-13-10(9-23-11)18-14(22)19-13/h10-11,13H,1-9H2,(H,16,21)(H2,18,19,22)/t10-,11-,13-/m0/s1
SMILES:
C1C2C(C(S1)CCCCC(=O)NCCSSCCN=[N+]=[N-])NC(=O)N2
Molecular Formula:
C14H24N6O2S3
Molecular Weight:
404.57
Azide-SS-biotin
CAS No.: 1620523-64-9
Inhibitors
VCID: VC0520183
Molecular Formula: C14H24N6O2S3
Molecular Weight: 404.57
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 1620523-64-9 |
|---|---|
| Product Name | Azide-SS-biotin |
| Molecular Formula | C14H24N6O2S3 |
| Molecular Weight | 404.57 |
| IUPAC Name | 5-[(3aS,4S,6aR)-2-oxo-1,3,3a,4,6,6a-hexahydrothieno[3,4-d]imidazol-4-yl]-N-[2-(2-azidoethyldisulfanyl)ethyl]pentanamide |
| Standard InChI | InChI=1S/C14H24N6O2S3/c15-20-17-6-8-25-24-7-5-16-12(21)4-2-1-3-11-13-10(9-23-11)18-14(22)19-13/h10-11,13H,1-9H2,(H,16,21)(H2,18,19,22)/t10-,11-,13-/m0/s1 |
| Standard InChIKey | CMWHTSPPRPEKSH-GVXVVHGQSA-N |
| SMILES | C1C2C(C(S1)CCCCC(=O)NCCSSCCN=[N+]=[N-])NC(=O)N2 |
| Appearance | Solid powder |
| Description | Azide-SS-biotin is a cleavable biotinylation reagent for labeling alkyne-containing biomolecules using click chemistry. The azide group reacts with alkynes to form a stable triazole linkage. The hydrophilic PEG spacer arm imparts water solubility that is transferred to the biotinylated molecule. The disulfide bond in this linker can be cleaved using reducing agents such as DTT, BME and TCEP to remove the biotin label. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >3 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | Azide-SS-biotin |
| Reference | 1: Deng CY, Long YY, Liu S, Chen ZB, Li C. [Construction of biotin-modified polymeric micelles for pancreatic cancer targeted photodynamic therapy]. Yao Xue Xue Bao. 2015 Aug;50(8):1038-44. Chinese. PubMed PMID: 26669006. 2: Zhu W, Song Z, Wei P, Meng N, Teng F, Yang F, Liu N, Feng R. Y-shaped biotin-conjugated poly (ethylene glycol)-poly (epsilon-caprolactone) copolymer for the targeted delivery of curcumin. J Colloid Interface Sci. 2015 Apr 1;443:1-7. doi: 10.1016/j.jcis.2014.11.073. Epub 2014 Dec 6. PubMed PMID: 25526295. 3: Ke S, Wright JC, Kwon GS. Avidin-biotin-PEG-CPA complexes as potential EPR-directed therapeutic protein carriers: preparation and characterization. Bioconjug Chem. 2007 Sep-Oct;18(5):1644-50. Epub 2007 Aug 18. PubMed PMID: 17705554. 4: Kaiser K, Marek M, Haselgrübler T, Schindler H, Gruber HJ. Basic studies on heterobifunctional biotin-PEG conjugates with a 3-(4-pyridyldithio)propionyl marker on the second terminus. Bioconjug Chem. 1997 Jul-Aug;8(4):545-51. PubMed PMID: 9258454. |
| PubChem Compound | 102514833 |
| Last Modified | Nov 11 2021 |
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